Cas no 1207026-01-4 (2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide)

• Product Name: 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• CAS No: 1207026-01-4
• MF: C₂₄H₂₇N₃OS
• MW: 405.555684328079
• CID: 5451223
• PubChem ID: 49671889
• Update Time: 2025-11-07

2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2964-2407
• 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• 1207026-01-4
• AKOS024477435
• 2-((1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• 2-(1-cyclohexyl-5-phenylimidazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide
• 2-[(1-Cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H27N3OS/c1-18-12-14-20(15-13-18)26-23(28)17-29-24-25-16-22(19-8-4-2-5-9-19)27(24)21-10-6-3-7-11-21/h2,4-5,8-9,12-16,21H,3,6-7,10-11,17H2,1H3,(H,26,28)
• InChI Key： GLFXQGXJUZWOER-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2CCCCC2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 405.18748367g/mol
• Monoisotopic Mass: 405.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.33±0.70(Predicted)

Additional information on 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide

Recent Advances in the Study of 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide (CAS: 1207026-01-4)

The compound 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide (CAS: 1207026-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which include a cyclohexyl group, a phenyl-substituted imidazole ring, and a thioether linkage to an acetamide moiety. These structural elements contribute to its ability to interact with specific biological targets, making it a candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins, revealing insights into its potential mechanisms of action.

In vitro and in vivo studies have demonstrated that 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide exhibits notable activity against a range of pathological conditions, including inflammatory diseases and certain types of cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), with a high degree of selectivity. This suggests its potential as a novel anti-inflammatory agent with reduced side effects compared to existing therapeutics.

Another area of interest is the compound's role in oncology. Preliminary data from cell-based assays indicate that it induces apoptosis in cancer cells by modulating the activity of pro-survival signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings were further supported by animal models, where the compound showed significant tumor growth inhibition without causing severe toxicity. Researchers are now exploring its potential as part of combination therapies to enhance efficacy and overcome drug resistance.

The synthesis of 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide has also been optimized in recent years. A 2022 study detailed a scalable and cost-effective synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to determine its suitability for clinical use. Additionally, more comprehensive toxicology studies are needed to assess its safety profile in humans. Ongoing research is focused on addressing these gaps, with the goal of advancing the compound into clinical trials within the next few years.

In conclusion, 2-[(1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide represents a promising candidate for therapeutic development in inflammation and oncology. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a compound of significant interest in the chemical biology and medicinal chemistry communities. Future research will be crucial in translating these findings into clinically viable treatments.